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Compound of Interest

Compound Name: Octyltin trichloride

Cat. No.: B049613

For researchers, scientists, and drug development professionals engaged in the analysis of
organotin compounds, the selection of a high-quality analytical standard for octyltin trichloride
is a critical first step to ensure accurate and reproducible results. This guide provides a
comparative overview of commercially available analytical standards for octyltin trichloride,
details a widely used analytical methodology, and presents visual workflows to aid in
experimental design.

Comparison of Octyltin Trichloride Analytical
Standards

The selection of an appropriate analytical standard is contingent on factors such as certified
purity, format, and the quality management systems under which it was produced. The
following table summarizes the specifications of octyltin trichloride standards from various
suppliers to facilitate an informed decision.
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BENGHE

) Product . .
Supplier Purity Format Certifications
Name/ID
ISO 17034, ISO
CPAchem SB25070.100MG  99.1 +/- 0.1 % Neat Solid 17025, ISO
9001[1]
Information not
Chiron 13616.8-100MG >98% Neat Solid )
available
) Characterized
Information not )
LGC Standards DRE-C15715000 Neat Solid under ISO
available
17025[2]
Information not ] Information not
Scharlab 00015100 , 100mg Vial _
available available
Information not Information not
HPC Standards 677155 ) 100mg )
available available
MedKoo ) Information not
o 534085 >98% Solid Powder ]
Biosciences available[3]

Note: "Information not available" indicates that the data was not readily accessible from the
product listings. It is recommended to contact the suppliers for detailed Certificates of Analysis.

Experimental Protocol: Analysis of Octyltin
Trichloride by Gas Chromatography-Mass
Spectrometry (GC-MS)

The following protocol is adapted from a standard method for the determination of organotin
compounds in various matrices. This method involves sample preparation, including extraction
and derivatization, followed by GC-MS analysis.

Sample Preparation (Migration and Derivatization)

This procedure simulates the leaching of octyltin trichloride from a sample matrix, followed by
a derivatization step to improve its volatility for GC analysis.
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» Migration: A sample migration step is performed to simulate gastric digestion. This is
particularly relevant for materials that may come into contact with humans, such as toy
materials. The specific conditions for migration (e.g., time, temperature, and solvent) will
depend on the sample matrix and the relevant regulatory guidelines (e.g., EN71-3 for toys).

o Derivatization:

o To 5 mL of the migration solution, add 0.1 mL of an internal standard solution and 5 mL of
an acetate buffer solution to adjust the pH to 4.7.

o Add 0.5 mL of 2% sodium tetraethylborate and 2 mL of hexane.
o Vortex the mixture for 30 minutes.
o Allow the mixture to stand until the phases separate.

o The upper hexane layer, containing the derivatized organotin compounds, is collected for
GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of derivatized
octyltin trichloride.

e Gas Chromatograph (GC) System: Agilent 7890B or equivalent.

e Mass Spectrometer (MS) System: Agilent 5977A Series Mass Spectrometer with Extractor
lon source or equivalent.

o Autosampler: Agilent 7697A Automatic Liquid Sampler or equivalent.

e GC Column: Agilent J&W DB-5ms Ultra Inert capillary column (30 m x 0.25 mm, 0.25 um) or
equivalent.

e Injection Volume: 2 pL.

« Injection Mode: Pulsed splitless, 25 psi for 1.5 min.
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e Inlet Temperature: 250 °C.

e Oven Temperature Program:

[¢]

Initial temperature: 40 °C, hold for 1 min.

[¢]

Ramp 1: 20 °C/min to 140 °C.

[e]

Ramp 2: 10 °C/min to 200 °C.

o

Ramp 3: 25 °C/min to 280 °C, hold for 5 min.

» Carrier Gas: Helium at a constant flow of 1.2 mL/min.
e MS Source Temperature: 230 °C.

e MS Quadrupole Temperature: 150 °C.

e Acquisition Mode: Selected lon Monitoring (SIM).

Visualizing the Workflow and Compound
Classification

To better understand the analytical process and the context of octyltin trichloride analysis, the
following diagrams have been generated.

GC-MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of octyltin trichloride.
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Organotin Compounds

Classification bzyﬂéer of Or%bstituents

Mono-substituted Di-substituted Tri-substituted Tetra-substituted
(e.g., Octyltin trichloride) (e.g., Dioctyltin dichloride) (e.g., Tributyltin chloride) (e.g., Tetrabutyltin)

Click to download full resolution via product page

Caption: Classification of organotin compounds based on organic substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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